Cas no 2034400-40-1 (3-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile)

• Product Name: 3-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile
• CAS No: 2034400-40-1
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• CID: 6428987
• PubChem ID: 121018899
• Update Time: 2025-05-21

3-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile
• AKOS026692856
• 3-[3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl]benzonitrile
• 2034400-40-1
• 3-(3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl)benzonitrile
• F6514-2703

• Inchi： 1S/C13H11F3N2O2/c14-13(15,16)8-20-11-6-18(7-11)12(19)10-3-1-2-9(4-10)5-17/h1-4,11H,6-8H2
• InChI Key： FPFJSMNDHHLWFE-UHFFFAOYSA-N
• SMILES： FC(COC1CN(C(C2C=CC=C(C#N)C=2)=O)C1)(F)F

Computed Properties

• Exact Mass: 284.07726208g/mol
• Monoisotopic Mass: 284.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų

Additional information on 3-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile

3-(2,2,2-Trifluoroethoxy)azetidine-1-carbonylbenzonitrile: A Comprehensive Overview

The compound 3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile, identified by the CAS number 2034400-40-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines an azetidine ring with a trifluoroethoxy group and a benzonitrile moiety. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

The synthesis of 3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile involves a multi-step process that typically begins with the preparation of the azetidine ring. This four-membered ring system is known for its strain and reactivity, making it a valuable component in various chemical reactions. The introduction of the trifluoroethoxy group enhances the compound's stability and solubility, while the benzonitrile moiety contributes to its aromaticity and potential for further functionalization.

Recent studies have highlighted the versatility of this compound in the field of pharmacology. Researchers have explored its potential as a precursor for drug development, particularly in the design of bioactive molecules. The trifluoroethoxy group is known to improve pharmacokinetic properties such as absorption and metabolism, making this compound an attractive candidate for medicinal chemists. Additionally, the azetidine ring has been shown to exhibit interesting interactions with biological targets, further underscoring its relevance in drug discovery.

In terms of material science applications, 3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile has been investigated for its role as a building block in polymer synthesis. The combination of fluorinated groups and aromatic systems can lead to materials with enhanced thermal stability and mechanical properties. Recent advancements in polymer chemistry have demonstrated the feasibility of incorporating this compound into high-performance polymers suitable for aerospace and electronics industries.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles. Preliminary findings suggest that while the compound exhibits low acute toxicity, long-term environmental effects require further investigation. These studies are crucial for ensuring the sustainable use of this compound in industrial applications.

From an analytical chemistry perspective, the characterization of 3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and reactivity. Furthermore, computational chemistry tools have enabled researchers to predict its electronic properties and reactivity under various conditions.

In conclusion, 3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylbenzonitrile stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge.